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Compound of Interest

(2,5-

Compound Name: Dimethoxybenzylidene)propanedin
itrile

CAS No.: 2972-75-0

Cat. No.: B3025324

Get Quote

\ J

Compound Identity

IUPAC Name: 2-[(2,5-dimethoxyphenyl)methylidene]propanedinitrile[1]

CAS Number: 2972-75-0[1]

Formula: C12H10N202[1]

Molecular Weight: 214.22 g/mol [1][2]

Key Hazard Class: Organic Nitrile / Benzylidene Derivative (Potential Lachrymator & Irritant)

Executive Safety Assessment

The Core Hazard: (2,5-Dimethoxybenzylidene)propanedinitrile belongs to the benzylidene
malononitrile class.[1][3] While often used as fluorescent probes or synthetic intermediates, this
structural class includes potent lachrymators (tear gases, e.g., CS gas).
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Mechanism of Toxicity:

Electrophilic Attack: The exocyclic double bond is highly electrophilic (a "Michael acceptor"),
allowing it to alkylate thiol groups in biological enzymes, causing severe irritation to mucous
membranes, eyes, and skin.

Hydrolytic Instability: In the presence of moisture or bases, the compound hydrolyzes to
release malononitrile (a precursor to cyanide metabolism) and 2,5-dimethoxybenzaldehyde.

Immediate Directive: Treat this compound as a severe irritant and toxic by ingestion/inhalation.

All disposal must prevent environmental release and minimize operator exposure to dust or

aerosols.

Disposal Protocol: Step-by-Step

Primary Rule:Incineration is the only acceptable final disposal method. Chemical deactivation is

recommended only for surface decontamination or spill cleanup, not for bulk chemical disposal.

A. Solid Waste (Pure Compound)

Containerization: Place the solid material in a high-density polyethylene (HDPE) or glass
screw-top container.

o Why? Avoid low-density plastics that may be permeable to organic nitriles over time.

Labeling: Label clearly as:

"Hazardous Waste: Toxic Organic Solid. Contains Nitriles. (2,5-

Dimethoxybenzylidene)propanedinitrile."[1]

Segregation: Do not mix with strong acids (risk of HCN evolution) or strong oxidizers.
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» Hand-off: Transfer to your facility's EHS (Environmental Health & Safety) team for high-
temperature incineration equipped with a scrubber (to manage nitrogen oxides).

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

o Solvent Compatibility: Ensure the carrier solvent is compatible with the waste stream (e.g.,
non-halogenated vs. halogenated).

e pH Check: Maintain the waste solution at pH 6-8.

o Critical: Acidic conditions can promote the release of hydrogen cyanide (HCN) if hydrolysis
has occurred. Basic conditions promote rapid hydrolysis (see Section 3), which may be
desirable for deactivation but changes the chemical composition of the waste.

o Storage: Store in a dedicated "Organic Nitrile Waste" carboy.

C. Contaminated Glassware & Sharps

» Triple Rinse: Rinse glassware 3x with acetone or ethanol.

e Rinsate Disposal: Collect all rinsates into the Liquid Waste stream (Topic B). Do not pour
rinsates down the sink.

» Decontamination: After rinsing, soak glassware in a 10% Sodium Carbonate (Na2CO3)
solution for 1 hour to hydrolyze trace residues before final washing.

Spill Management & Chemical Deactivation
Scenario: You have spilled the solid powder or a concentrated solution on the benchtop.

The Deactivation Logic: Simple water washing is insufficient. You must chemically break the
electrophilic double bond via alkaline hydrolysis. This converts the lachrymatory agent into two
smaller, more manageable fragments: the aldehyde and the nitrile salt.

Decontamination Solution (The "Decon Mix"):
o Ethanol (70%): Solubilizes the organic compound.

e Sodium Hydroxide (1M) or Sodium Carbonate (5%): Catalyzes the hydrolysis.
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Protocol:

 |solate: Evacuate the immediate area if dust is airborne. Don full PPE (N95/P100 respirator,
butyl rubber gloves, goggles).

e Cover: Cover the spill with a paper towel soaked in the Decon Mix.

o Wait: Allow 15-30 minutes contact time. The solution may change color (often yellow/orange
to colorless or pale) as the conjugation breaks.

o Clean: Wipe up the residue.
e Final Wash: Clean the surface with water and detergent.

e Waste: Dispose of all cleanup materials as Hazardous Chemical Waste (do not throw in
regular trash; the hydrolysis product malononitrile is still toxic).

Mechanistic Visualization: Hydrolysis Pathway

The following diagram illustrates why moisture/base sensitivity is a critical factor in both storage
and disposal. The "Push-Pull" system breaks down into toxic sub-components.

Hydrolysis
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(2,5-Dimethoxybenzylidene)
propanedinitrile
(Lachrymator/Irritant)

+ H20/OH~
(Alkaline Conditions)

Malononitrile Anion

(Toxic / Cyanide Precursor)

Click to download full resolution via product page

Caption: Under alkaline conditions (spill decontamination), the central double bond is cleaved,
destroying the lachrymatory property but releasing toxic malononitrile.

Summary of Physicochemical Data
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Property Value Operational Implication

Risk of dust inhalation; use

Physical State Solid (Crystalline Powder)
fume hood.
- Low in water; Soluble in Use organic solvents for
Solubility o
DMSO, Ethanol, DCM rinsing glassware.
. Electrophilic Alkene (Michael Reacts with biological thiols
Reactivity ]
Acceptor) (skin/eye damage).
N ] - Keep containers tightly sealed;
Stability Moisture Sensitive ] ]
store with desiccant.
. ) Combustible, but not highly
Flash Point >110°C (Estimated)
flammable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3025324/docs#operational-guide-disposal-handling-
of-2-5-dimethoxybenzylidene-propanedinitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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